Combretol from Combretum quadrangulare
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000125
Abstract
Combretol, a yellow pigment isolated from Combretum quadrangulare, is shown by mass and ultraviolet spectroscopy to be myricetin 3,3′,4′,5′,7-pentamethyl ether.
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Journal Name：Journal of the Chemical Society C: Organic
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CAS no.: 151055-86-6
